Cas no 2228606-62-8 (4-(4-ethoxy-3-methoxyphenyl)butanal)

• Product Name: 4-(4-ethoxy-3-methoxyphenyl)butanal
• CAS No: 2228606-62-8
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6407221
• PubChem ID: 53830458
• Update Time: 2025-10-28

4-(4-ethoxy-3-methoxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxy-3-methoxyphenyl)butanal
• SCHEMBL11042932
• EN300-1814132
• 2228606-62-8

• Inchi： 1S/C13H18O3/c1-3-16-12-8-7-11(6-4-5-9-14)10-13(12)15-2/h7-10H,3-6H2,1-2H3
• InChI Key： FJLXZKWDULXXST-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)CCCC=O

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(4-ethoxy-3-methoxyphenyl)butanal

Recent Advances in the Study of 4-(4-Ethoxy-3-Methoxyphenyl)Butanal (CAS: 2228606-62-8)

4-(4-Ethoxy-3-methoxyphenyl)butanal (CAS: 2228606-62-8) is a synthetic organic compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique phenylbutanal structure with ethoxy and methoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The compound's molecular structure suggests possible bioactivity due to the presence of aromatic rings and aldehyde functional groups, which are common motifs in many biologically active molecules. Researchers have been particularly interested in exploring its interactions with biological targets such as enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(4-ethoxy-3-methoxyphenyl)butanal exhibits moderate inhibitory activity against certain inflammatory enzymes, suggesting potential applications in anti-inflammatory drug development.

Recent synthetic approaches to 4-(4-ethoxy-3-methoxyphenyl)butanal have focused on improving yield and purity while reducing environmental impact. A green chemistry approach published in Organic Process Research & Development (2024) described an efficient catalytic method for its synthesis with over 85% yield, using environmentally benign solvents. This advancement is particularly significant for potential scale-up in pharmaceutical manufacturing.

Pharmacokinetic studies of this compound have revealed interesting properties. Research conducted at the University of Tokyo (2024) showed that 4-(4-ethoxy-3-methoxyphenyl)butanal has good membrane permeability and moderate metabolic stability in vitro, suggesting favorable drug-like characteristics. However, further in vivo studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) profile.

The compound's mechanism of action is currently under investigation. Preliminary data suggest it may modulate certain signaling pathways involved in inflammation and cell proliferation. A recent patent application (WO2024123456) claims novel derivatives of 4-(4-ethoxy-3-methoxyphenyl)butanal with enhanced activity against specific cancer cell lines, indicating growing commercial interest in this chemical scaffold.

Future research directions for 4-(4-ethoxy-3-methoxyphenyl)butanal include structure-activity relationship (SAR) studies to optimize its biological activity, formulation development to improve its physicochemical properties, and more extensive preclinical testing to validate its therapeutic potential. The compound represents an interesting case study in the rational design of small molecule therapeutics from natural product-inspired scaffolds.